Cas no 39965-81-6 (2,6-Dimethylisonicotinonitrile)

• Product Name: 2,6-Dimethylisonicotinonitrile
• CAS No: 39965-81-6
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD00152363
• CID: 298631
• PubChem ID: 12368542
• Update Time: 2025-10-06

2,6-Dimethylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylisonicotinonitrile
• 2,6-DIMETHYL-4-CYANOPYRIDINE
• 2,6-Dimethylpyridine-4-carbonitrile
• 4-Cyano-2.6-lutidine
• 4-Pyridinecarbonitrile,2,6-dimethyl-
• 2,6-DIMETHYL-4-PYRIDINECARBONITRILE
• 2,6-dimethylisonicotinonitrile(SALTDATA: FREE)
• 4-Cyano-2,6-dimethylpyridine
• 4-Cyano-2,6-lutidine
• 4-Pyridinecarbonitrile, 2,6-dimethyl-
• 2,6-dimethyl-isonicotinonitrile
• 2,6-dimethyl-4-cyano-pyridine
• TXBLTSMCEXEFMI-UHFFFAOYSA-N
• VP14057
• AKOS006273602
• FT-0646183
• EN300-191541
• SCHEMBL1179216
• 39965-81-6
• 3-ALPHA-HYDROXY-6-OXO-5-ALPHA-CHOLAN-24-OICACID
• 2,6-Dimethylisonicotinonitrile, AldrichCPR
• BB 0262956
• DS-1935
• CS-W006231
• A824825
• AB93194
• CL0018
• Z1198151282
• AC-23233
• DTXSID30494690
• MFCD00152363
• DB-011946

• MDL： MFCD00152363
• Inchi： 1S/C8H8N2/c1-6-3-8(5-9)4-7(2)10-6/h3-4H,1-2H3
• InChI Key： TXBLTSMCEXEFMI-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 1.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.05
• Melting Point: 80-82 ºC
• Boiling Point: 229 ºC
• Flash Point: 92 ºC
• Refractive Index: 1.525
• PSA: 36.68000
• LogP: 1.57008
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2,6-Dimethylisonicotinonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 36
• Safety Instruction： 26
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2,6-Dimethylisonicotinonitrile

2,6-Dimethylisonicotinonitrile: A Comprehensive Overview

2,6-Dimethylisonicotinonitrile, also known by its CAS number 39965-81-6, is a chemical compound that has garnered significant attention in various fields of research and industry. This compound belongs to the class of nitriles and is derived from isonicotinic acid, which is a derivative of nicotinic acid. The presence of two methyl groups at the 2 and 6 positions of the isonicotinonitrile ring imparts unique chemical properties, making it a valuable molecule in numerous applications.

The synthesis of 2,6-Dimethylisonicotinonitrile involves a series of carefully controlled reactions that ensure high purity and consistency. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, reducing costs and enhancing efficiency. One notable method involves the use of catalytic cross-coupling reactions, which have been extensively studied in the past few years. These methods not only improve yield but also minimize environmental impact, aligning with current sustainability goals in the chemical industry.

One of the most promising applications of 2,6-Dimethylisonicotinonitrile lies in its use as an intermediate in pharmaceutical synthesis. The compound's structure makes it an ideal candidate for modifying drug molecules to enhance their bioavailability and efficacy. For instance, recent studies have demonstrated its potential in the development of new anti-inflammatory agents and antiviral drugs. Researchers have reported that incorporating 2,6-Dimethylisonicotinonitrile into drug designs can significantly improve their ability to target specific receptors without causing adverse side effects.

In addition to pharmaceutical applications, 2,6-Dimethylisonicotinonitrile has found utility in agrochemicals and materials science. In agriculture, it serves as a key component in the synthesis of pesticides and herbicides with improved selectivity and reduced environmental toxicity. Recent breakthroughs in green chemistry have further enhanced its role in sustainable agricultural practices by minimizing the use of hazardous chemicals.

The electronic properties of 2,6-Dimethylisonicotinonitrile make it an attractive candidate for use in organic electronics. Its ability to act as a n-type semiconductor has been explored in various studies, particularly in the context of flexible electronics and organic light-emitting diodes (OLEDs). Researchers have reported that incorporating this compound into OLED structures can improve device efficiency and stability under prolonged use.

From a safety standpoint, understanding the toxicity profile of 2,6-Dimethylisonicotinonitrile is crucial for its safe handling and application. Recent toxicological studies have indicated that while the compound exhibits low acute toxicity, long-term exposure may pose certain risks. Regulatory agencies have recommended strict adherence to safety protocols during its production and use to ensure worker protection and environmental safety.

In conclusion, 2,6-Dimethylisonicotinonitrile (CAS 39965-81-6) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with advancements in synthetic methods and application development, position it as a key player in modern chemical research and innovation.